Cas no 2167801-44-5 (4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid
• CAS No: 2167801-44-5
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 6269430
• PubChem ID: 165730594
• Update Time: 2025-07-28

4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid
• 4-(tert-Butoxycarbonyl)-1,4-thiazepane-6-carboxylic acid
• 4-[(tert-butoxy)carbonyl]-1,4-thiazepane-6-carboxylic acid
• EN300-1071369
• 2167801-44-5

• Inchi： 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-4-5-17-7-8(6-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： OMSNPTPEXCXEBP-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid

Introduction to 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid (CAS No. 2167801-44-5)

4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2167801-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazepane class, a heterocyclic structure characterized by a sulfur atom incorporated into a six-membered ring alongside nitrogen. The presence of protective groups, such as the tert-butoxycarbonyl (Boc) moiety, enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The Boc group is widely employed in peptide synthesis and drug discovery due to its stability under basic conditions and its ability to protect carboxylic acid functionalities. This property makes 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid a valuable building block for constructing peptidomimetics and other pharmacophores. The thiazepane core itself is of considerable interest in medicinal chemistry, as it is found in several bioactive natural products and synthetic drugs that exhibit diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

In recent years, there has been a surge in research focused on thiazepane derivatives due to their potential therapeutic applications. Studies have demonstrated that modifications at various positions within the thiazepane ring can significantly alter the biological profile of these compounds. For instance, derivatives with substitutions at the 1-position and 6-position have shown promise in inhibiting specific enzymes and receptors involved in pathological processes. The compound 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid represents an advanced scaffold for further derivatization, enabling researchers to explore novel chemical entities with tailored biological activities.

The synthesis of 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the Boc group at the 4-position of the thiazepane ring typically involves carboxylation followed by protection under mild acidic or neutral conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to enhance yield and selectivity. These techniques are crucial for producing high-purity intermediates that are essential for subsequent pharmaceutical applications.

One of the most compelling aspects of 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid is its potential as a precursor for drug candidates targeting neurological disorders. Thiazepane derivatives have been investigated for their role in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors and serotonin pathways. The Boc protection allows for selective deprotection under specific conditions, enabling the introduction of additional functional groups that can fine-tune receptor binding affinity and pharmacokinetic properties. Such flexibility makes this compound an indispensable tool in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the design and optimization of thiazepane-based drugs. Molecular modeling studies have identified key structural features within 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid that contribute to its binding interactions with biological targets. These insights have guided the development of novel analogs with improved efficacy and reduced side effects. For example, virtual screening techniques have been used to predict which derivatives are most likely to exhibit inhibitory activity against specific enzymes implicated in cancer progression or neurodegenerative diseases.

The pharmaceutical industry has also recognized the importance of sustainable synthetic routes for producing high-value intermediates like 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid. Green chemistry principles have been integrated into synthetic protocols to minimize waste and reduce environmental impact. Catalytic processes that employ recyclable ligands or renewable solvents have been explored as alternatives to traditional methods. These innovations not only enhance cost-effectiveness but also align with global efforts to promote sustainable drug development practices.

In clinical settings, derivatives of thiazepane have shown promise in treating a range of conditions beyond neurological disorders. Preclinical studies have indicated that certain thiazepane analogs may possess anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. Additionally, their structural similarity to known bioactive molecules has prompted investigations into their potential use as scaffolds for antiviral agents. The versatility of 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid as a starting material underscores its significance in addressing diverse therapeutic challenges.

The future direction of research on thiazepanes, including compounds like 4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid, will likely be shaped by interdisciplinary collaborations between organic chemists, biochemists, and pharmacologists. Emerging technologies such as CRISPR-based screening methods and high-throughput drug discovery platforms will enable rapid identification of new targets and lead compounds. By leveraging these tools alongside traditional synthetic approaches, scientists can accelerate the translation of basic research findings into tangible therapeutic solutions.

In conclusion,4-(tert-butoxy)carbonyl-1,4-thiazepane-6-carboxylic acid (CAS No. 2167801-44-5) is a multifaceted compound with significant potential in pharmaceutical innovation. Its unique structural features combined with its utility as a synthetic intermediate make it a cornerstone in modern drug discovery efforts. As research continues to uncover new biological functions associated with thiazepanes,this compound will undoubtedly play a pivotal role in shaping next-generation therapies across multiple disease areas.